Cas no 1804623-48-0 (Methyl 2-methyl-4-nitro-3-(trifluoromethoxy)pyridine-6-carboxylate)

• Product Name: Methyl 2-methyl-4-nitro-3-(trifluoromethoxy)pyridine-6-carboxylate
• CAS No: 1804623-48-0
• MF: C₉H₇F₃N₂O₅
• MW: 280.157492876053
• CID: 4812843
• Update Time: 2025-05-22

Methyl 2-methyl-4-nitro-3-(trifluoromethoxy)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-methyl-4-nitro-3-(trifluoromethoxy)pyridine-6-carboxylate

• Inchi： 1S/C9H7F3N2O5/c1-4-7(19-9(10,11)12)6(14(16)17)3-5(13-4)8(15)18-2/h3H,1-2H3
• InChI Key： KBXWMIFDAOGESJ-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C=C(C(=O)OC)N=C1C)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 357
• XLogP3: 2.4
• Topological Polar Surface Area: 94.2

Additional information on Methyl 2-methyl-4-nitro-3-(trifluoromethoxy)pyridine-6-carboxylate

Methyl 2-Methyl-4-Nitro-3-(Trifluoromethoxy)Pyridine-6-Carboxylate: A Comprehensive Overview

The compound Methyl 2-Methyl-4-Nitro-3-(Trifluoromethoxy)Pyridine-6-Carboxylate, with the CAS number 1804623-48-0, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a methyl group, a nitro group, a trifluoromethoxy group, and a methyl ester. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. The presence of the nitro group and the trifluoromethoxy group contributes to its high reactivity and selectivity in biochemical reactions. Researchers have explored its role as an intermediate in the synthesis of bioactive molecules, particularly in the context of anti-inflammatory and anticancer drug discovery. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in inflammatory pathways.

In addition to its pharmaceutical applications, Methyl 2-Methyl-4-Nitro-3-(Trifluoromethoxy)Pyridine-6-Carboxylate has shown promise in agricultural chemistry. Its ability to act as a precursor in the synthesis of herbicides and insecticides has been extensively investigated. A 2022 research article in Agricultural Sciences reported that analogs of this compound exhibit enhanced efficacy against major crop pests, offering a sustainable alternative to conventional pesticides.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridine ring. The introduction of substituents such as the methyl group, nitro group, and trifluoromethoxy group requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient synthesis routes, reducing production costs and environmental impact.

From a structural perspective, the molecule's stability is largely influenced by the electron-withdrawing effects of the nitro and trifluoromethoxy groups. These groups not only enhance the molecule's reactivity but also contribute to its thermal stability, making it suitable for use in high-temperature applications. Computational studies using density functional theory (DFT) have provided deeper insights into its electronic structure, further validating its potential for diverse applications.

In conclusion, Methyl 2-Methyl-4-Nitro-3-(Trifluoromethoxy)Pyridine-6-Carboxylate stands as a testament to the ingenuity of modern chemical synthesis. Its unique properties and versatile applications position it as a key compound in contemporary research and development efforts across multiple disciplines.